Cas no 1691858-88-4 (1-{bicyclo2.2.1heptan-2-yl}-4-chloro-1H-pyrazol-3-amine)

• Product Name: 1-{bicyclo2.2.1heptan-2-yl}-4-chloro-1H-pyrazol-3-amine
• CAS No: 1691858-88-4
• MF: C₁₀H₁₄ClN₃
• MW: 211.691260814667
• CID: 5701155
• PubChem ID: 130494322
• Update Time: 2025-07-01

1-{bicyclo2.2.1heptan-2-yl}-4-chloro-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-3-amine, 1-bicyclo[2.2.1]hept-2-yl-4-chloro-
• 1-{bicyclo[2.2.1]heptan-2-yl}-4-chloro-1H-pyrazol-3-amine
• 1-{bicyclo2.2.1heptan-2-yl}-4-chloro-1H-pyrazol-3-amine

• Inchi： 1S/C10H14ClN3/c11-8-5-14(13-10(8)12)9-4-6-1-2-7(9)3-6/h5-7,9H,1-4H2,(H2,12,13)
• InChI Key： DWLSSLSKMFCNGG-UHFFFAOYSA-N
• SMILES： N1(C2CC3CC2CC3)C=C(Cl)C(N)=N1

Experimental Properties

• Density: 1.63±0.1 g/cm3(Predicted)
• Boiling Point: 364.8±22.0 °C(Predicted)
• pka: 3.14±0.19(Predicted)

Additional information on 1-{bicyclo2.2.1heptan-2-yl}-4-chloro-1H-pyrazol-3-amine

Introduction to 1-{bicyclo2.2.1heptan-2-yl}-4-chloro-1H-pyrazol-3-amine (CAS No. 1691858-88-4)

1-{bicyclo2.2.1heptan-2-yl}-4-chloro-1H-pyrazol-3-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1691858-88-4, represents a unique structural motif combining a bicyclo[2.2.1]heptane scaffold with a pyrazole ring system, which has been extensively explored for its potential biological activities. The presence of a chloro substituent at the 4-position of the pyrazole ring enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The bicyclo[2.2.1]heptane moiety, also known as norbornyl group, is known for its remarkable stability and rigidity, which can be leveraged to modulate the pharmacokinetic properties of drug candidates. This structural feature contributes to the compound's ability to interact with biological targets in a specific manner, potentially leading to improved efficacy and reduced side effects. The pyrazole ring, on the other hand, is a well-documented pharmacophore that is present in numerous bioactive molecules, including antiviral, anti-inflammatory, and anticancer agents.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding modes of 1-{bicyclo2.2.1heptan-2-yl}-4-chloro-1H-pyrazol-3-amine with various biological targets with high accuracy. These studies have suggested that the compound may exhibit inhibitory activity against enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The chloro substituent at the 4-position of the pyrazole ring has been identified as a key pharmacophoric element that interacts with hydrogen bond donors and acceptors in protein active sites, thereby enhancing binding affinity.

In vitro studies have demonstrated that 1-{bicyclo2.2.1heptan-2-yl}-4-chloro-1H-pyrazol-3-amine exhibits promising activity against certain cancer cell lines by disrupting critical signaling pathways involved in cell proliferation and survival. The bicyclo[2.2.1]heptane core appears to stabilize the compound's conformation, allowing it to penetrate cellular membranes effectively and reach its target sites within cells. Additionally, the pyrazole ring has been shown to undergo various chemical transformations, enabling its incorporation into more complex drug molecules through functional group modifications.

The synthesis of 1-{bicyclo2.2.1heptan-2-yl}-4-chloro-1H-pyrazol-3-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Researchers have employed catalytic methods and transition metal complexes to facilitate key transformations, such as cyclization and chlorination reactions. The use of green chemistry principles has also been explored to minimize waste and improve sustainability in the synthesis process.

One of the most intriguing aspects of this compound is its potential application in drug discovery programs targeting neurological disorders. Preliminary research suggests that 1-{bicyclo2.2.1heptan-2-yl}-4-chloro-1H-pyrazol-3-amine may interact with receptors and enzymes involved in neurodegenerative diseases like Alzheimer's and Parkinson's by modulating neurotransmitter release and receptor activity. The rigid bicyclo[2.2.1]heptane structure provides stability, while the pyrazole ring offers versatility for further derivatization into more potent neuroactive agents.

The compound's chemical properties also make it an attractive candidate for development as an agrochemical agent or as a building block for materials science applications. Its ability to undergo selective functionalization allows chemists to tailor its properties for specific uses, such as creating novel pesticides or polymer additives with enhanced performance characteristics.

As research continues to uncover new biological activities and synthetic applications for 1-{bicyclo2.2.1heptan-2-yl}-4-chloro-1H-pyrazol-3-amine, it is likely that this compound will play an increasingly important role in pharmaceutical development pipelines worldwide. Collaborative efforts between academic researchers and industry scientists are essential to translate these findings into tangible therapeutic benefits for patients suffering from various diseases.